Ethylnitronate
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Overview
Description
Aci-nitroethane(1-) is a nitrogen oxoanion arising from deprotonation of the hydroxy group of nitroethane. It is a conjugate base of an aci-nitroethane.
Scientific Research Applications
Chemistry Education
Research in chemistry education, such as the study by Han Li-rong (2010), highlights the use of ethylnitronate derivatives in teaching. This includes the exploration of practical and process-oriented learning approaches, such as group discussions and problem-solving in the context of organic chemistry, particularly with compounds like ethyl bromide.
Environmental and Health Safety Studies
Studies like that of Baan et al. (2007) have examined the carcinogenic properties of alcoholic beverages and ethyl carbamate, a contaminant in fermented foods and beverages. This research is crucial in understanding the environmental and health impacts of this compound and related compounds.
Material Science and Biomedical Research
The creation of fluorescent particles based on polyphosphazenes, as explored by Zhang et al. (2007), demonstrates the application of this compound in material science. These particles can be used in drug delivery systems, diagnostic medicine, and brain research, showcasing the versatility of this compound in biomedical fields.
Biochemistry and Enzymatic Studies
Research by Francis and Gadda (2008) delves into the enzymatic reactions involving this compound, particularly in the context of Neurospora crassa 2-nitropropane dioxygenase. Such studies provide insights into the biochemical properties and mechanisms of enzymes interacting with this compound.
Ethylene Research in Plant Physiology
This compound-related research extends to plant biology, as indicated by studies focusing on ethylene, an important plant hormone. Works like that of Schaller and Voesenek (2015) emphasize ethylene's roles in plant growth and development, showing the broader biological implications of related compounds like this compound.
Ethylene Detection Methods
Advanced methods for detecting ethylene in plants, as discussed by Cristescu et al. (2013), are essential for understanding plant physiology and responses. This research, indirectly related to this compound, contributes to the broader understanding of gaseous hormone monitoring in plant sciences.
Properties
Molecular Formula |
C2H4NO2- |
---|---|
Molecular Weight |
74.06 g/mol |
IUPAC Name |
ethylidene(dioxido)azanium |
InChI |
InChI=1S/C2H4NO2/c1-2-3(4)5/h2H,1H3/q-1 |
InChI Key |
YERBBVNYIKLXDM-UHFFFAOYSA-N |
SMILES |
CC=[N+]([O-])[O-] |
Canonical SMILES |
C[CH-][N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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